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Compound of Interest

Compound Name: Dimetan

Cat. No.: B093608 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, chemical structure,

and physicochemical properties of Dimetan, a dimethylcarbamate insecticide. The document

details a representative experimental protocol for its synthesis and elucidates its mechanism of

action as a cholinesterase inhibitor through a signaling pathway diagram. All quantitative data

is presented in structured tables for clarity and comparative analysis.

Chemical Identity and Properties
Dimetan, with the IUPAC name 5,5-dimethyl-3-oxocyclohex-1-en-1-yl dimethylcarbamate, is a

carbamate ester.[1] Its chemical and physical properties are summarized in the tables below.

Table 1: Chemical Identification of Dimetan
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Identifier Value

CAS Number 122-15-6[2]

Molecular Formula C11H17NO3[2]

Molecular Weight 211.26 g/mol [2]

IUPAC Name
5,5-dimethyl-3-oxocyclohex-1-en-1-yl

dimethylcarbamate[1]

Synonyms
5,5-dimethyldihydroresorcinol

dimethylcarbamate, G-19258[2]

Table 2: Physicochemical Properties of Dimetan
Property Value

Melting Point 45-46 °C[2]

Boiling Point
170-180 °C at 11 mmHg; 122-124 °C at 0.3

mmHg[2]

Water Solubility 3.15 g/100 mL at 20 °C[2]

Solubility

Freely soluble in alcohol, acetone, and ether.

Moderately soluble in petroleum ether, gasoline,

and cyclohexane.[2]

Appearance Crystals from cyclohexane[2]

Synthesis of Dimetan
The synthesis of Dimetan involves the reaction of 5,5-dimethyldihydroresorcinol with

dimethylcarbamoyl chloride.[2] This reaction is a standard method for the preparation of

carbamate esters from phenolic compounds.

Synthesis Workflow
The logical workflow for the synthesis of Dimetan is depicted in the following diagram.
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Dimetan Synthesis Logical Workflow

Reactants

Reaction

Products

Purification

5,5-Dimethyldihydroresorcinol

Carbamoylation in the presence of a base

Dimethylcarbamoyl Chloride

Dimetan

HCl (neutralized by base)

Crystallization from Cyclohexane Pure Dimetan Crystals
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Signaling Pathway of Cholinesterase Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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